Cas no 1186204-38-5 (5-Chloro-2-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 5-Chloro-2-methoxybenzene-1-sulfonyl fluoride
• CAS No: 1186204-38-5
• MF: C₇H₆ClFO₃S
• MW: 224.637143611908
• CID: 5690177
• PubChem ID: 57430789
• Update Time: 2025-10-18

5-Chloro-2-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-METHOXYBENZENE-1-SULFONYLFLUORIDE
• SCHEMBL4617272
• BY-0280
• 5-CHLORO-2-METHOXYBENZENE-1-SULFONYL FLUORIDE
• EN300-728038
• 1186204-38-5
• Benzenesulfonyl fluoride, 5-chloro-2-methoxy-
• 5-Chloro-2-methoxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H6ClFO3S/c1-12-6-3-2-5(8)4-7(6)13(9,10)11/h2-4H,1H3
• InChI Key： DCTOGTYNLRSWAE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(=O)(=O)F)OC

Computed Properties

• Exact Mass: 223.9710211g/mol
• Monoisotopic Mass: 223.9710211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• Boiling Point: 302.6±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 5-Chloro-2-methoxybenzene-1-sulfonyl fluoride

Comprehensive Overview of 5-Chloro-2-methoxybenzene-1-sulfonyl fluoride (CAS No. 1186204-38-5): Properties, Applications, and Industry Relevance

5-Chloro-2-methoxybenzene-1-sulfonyl fluoride (CAS No. 1186204-38-5) is a specialized sulfonyl fluoride derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-methoxy substitution pattern, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure combines a benzene ring with a sulfonyl fluoride functional group, making it highly reactive in cross-coupling reactions and nucleophilic substitutions. Researchers value this compound for its versatility in medicinal chemistry, particularly in the development of enzyme inhibitors and proteolysis-targeting chimeras (PROTACs).

In recent years, the demand for 5-Chloro-2-methoxybenzene-1-sulfonyl fluoride has surged due to its role in click chemistry applications. The compound’s sulfonyl fluoride moiety exhibits exceptional stability under physiological conditions, making it ideal for bioconjugation and protein labeling. This aligns with the growing trend of precision medicine, where targeted therapies require highly specific molecular tools. Additionally, its chloro and methoxy substituents enhance its solubility in organic solvents, facilitating its use in high-throughput screening (HTS) platforms.

The synthesis of CAS No. 1186204-38-5 typically involves electrophilic aromatic substitution followed by sulfonation and fluorination. Advanced purification techniques, such as column chromatography and recrystallization, ensure high purity (>98%), which is crucial for drug discovery applications. Industry leaders emphasize the compound’s compatibility with green chemistry principles, as modern synthetic routes minimize hazardous byproducts. This resonates with the global push toward sustainable chemical manufacturing, a topic frequently searched in AI-driven literature databases.

From a commercial perspective, 5-Chloro-2-methoxybenzene-1-sulfonyl fluoride is available through major chemical suppliers in gram to kilogram quantities. Its pricing reflects the complexity of its synthesis and the need for stringent quality control measures. Analytical methods like HPLC, NMR, and mass spectrometry are employed to verify its identity and purity, addressing the regulatory compliance requirements of GMP and ISO standards. These details are often queried in search engines by procurement specialists and R&D teams.

Looking ahead, the compound’s potential extends to material science, where its sulfonyl fluoride group could enable the development of self-assembling monolayers (SAMs) for sensors. As the scientific community explores AI-assisted molecular design, 1186204-38-5 may emerge as a key building block for machine learning-optimized compounds. This intersection of computational chemistry and experimental validation is a hot topic in academic forums and patent filings.

In summary, 5-Chloro-2-methoxybenzene-1-sulfonyl fluoride (CAS No. 1186204-38-5) represents a nexus of innovation in organic synthesis and applied research. Its multifaceted applications—from drug development to advanced materials—underscore its importance in contemporary science. For researchers seeking reliable data, this compound’s spectroscopic profiles and reaction protocols are extensively documented in peer-reviewed journals, ensuring transparency and reproducibility.